Cas no 8064-07-1 (pyridine-3-carboxylic acid - 1-[(4-chlorophenyl)(phenyl)methyl]-4-(3-methylbenzyl)piperazine hydrochloride (1:1:2))

• Product name: pyridine-3-carboxylic acid - 1-[(4-chlorophenyl)(phenyl)methyl]-4-(3-methylbenzyl)piperazine hydrochloride (1:1:2)
• CAS No: 8064-07-1
• MF: C₃₁H₃₄Cl₃N₃O₂
• MW: 586.979565143585
• CID: 1803777
• PubChem ID: 165690

pyridine-3-carboxylic acid - 1-[(4-chlorophenyl)(phenyl)methyl]-4-(3-methylbenzyl)piperazine hydrochloride (1:1:2) Chemical and Physical Properties

Names and Identifiers

• pyridine-3-carboxylic acid - 1-[(4-chlorophenyl)(phenyl)methyl]-4-(3-methylbenzyl)piperazine hydrochloride (1:1:2)
• 3-Pyridinecarboxylic acid, mixt. with 1-((4-chlorophenyl)phenylmethyl)-4-((3-methylphenyl)methyl)piperazine dihydrochloride
• 8064-07-1
• DTXSID901001357
• Pyridine-3-carboxylic acid--1-[(4-chlorophenyl)(phenyl)methyl]-4-[(3-methylphenyl)methyl]piperazine--hydrogen chloride (1/1/2)

• Inchi： InChI=1S/C25H27ClN2.C6H5NO2.2ClH/c1-20-6-5-7-21(18-20)19-27-14-16-28(17-15-27)25(22-8-3-2-4-9-22)23-10-12-24(26)13-11-23;8-6(9)5-2-1-3-7-4-5;;/h2-13,18,25H,14-17,19H2,1H3;1-4H,(H,8,9);2*1H
• InChI Key： SRMQJEVGXJLBDD-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)CN2CCN(CC2)C(C3=CC=CC=C3)C4=CC=C(C=C4)Cl.C1=CC(=CN=C1)C(=O)O.Cl.Cl

Computed Properties

• Exact Mass: 585.171660g/mol
• Monoisotopic Mass: 585.171660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų